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Compound of Interest

Compound Name: Dibutyltin maleate

Cat. No.: B3426576

Dibutyltin Maleate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, synthesis, and
key properties of dibutyltin maleate. The information is intended to support research,
development, and application activities involving this organotin compound.

Molecular Structure

Dibutyltin maleate, with the chemical formula C12H2004Sn, is an organotin compound where a
dibutyltin cation is coordinated with a maleate anion. The structure features a central tin atom
bonded to two butyl groups and two oxygen atoms from the maleate ligand, forming a
heterocyclic ring.[1]

Structural Details:
e Chemical Name: 2,2-Dibutyl-1,3,2-dioxastannepine-4,7-dione
e CAS Number: 78-04-6

e Molecular Weight: 346.99 g/mol [1][2]
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« SMILES: CCCC[Sn]1(CCCC)OC(=0)C=CC(=0)01

The coordination of the dibutyltin moiety with maleic acid results in a compound that typically
appears as a white powder or a colorless to pale yellow liquid.[1][3] It exhibits low volatility and
is moderately soluble in organic solvents, while being insoluble in water.[3]

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for dibutyltin maleate is presented in the table below
for easy reference and comparison.

Property Value Source
Molecular Formula C12H2004Sn [1][2]
Molecular Weight 346.99 g/mol [11[2]

White powder or colorless to
Appearance . [1][3]
pale yellow liquid

_ _ 108-113 °C or 135-140 °C
Melting Point ) [3]
(literature)

- Soluble in benzene and
Solubility _ ) [3114]
toluene; Insoluble in water

Tin Content ~34.2% (theoretical) [51[6]

Saponification Number ~323 (theoretical) [5]

Spectroscopic data is crucial for the identification and characterization of dibutyltin maleate.
While detailed spectra are best sourced from dedicated databases, the available literature
indicates the use of Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy for its
characterization.[2][7][8]

Synthesis of Dibutyltin Maleate

The synthesis of dibutyltin maleate can be achieved through several methods. The most
common and industrially relevant processes involve the reaction of dibutyltin oxide with maleic
anhydride or maleic acid. Two primary experimental protocols are detailed below.
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Method 1: Solvent-Free Reaction of Dibutyltin Oxide and
Maleic Anhydride

This method provides a direct route to dibutyltin maleate without the need for a solvent, which
can be advantageous in terms of process efficiency and environmental considerations.

Experimental Protocol:

o Reactant Preparation: Finely divide 747 g (3 moles) of dibutyltin oxide and 147.5 g (1.5
moles) of maleic anhydride.

e Mixing: The reactants are blended in a tumbling-type mixing apparatus, such as a Twin-Shell
Dry Blender.

« Initial Reaction: The mixture is tumbled at ambient temperature for one hour.

e Heating: The walls of the mixing chamber are then heated. After one hour of heating, the
temperature of the material should reach approximately 54°C.

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
differential thermal analysis to confirm the formation of dibutyltin maleate. The reaction is
typically complete at this stage.

o Further Heating (Optional): Additional heating for several hours generally does not result in
significant changes to the product.

Method 2: Synthesis in an Inert Cycloaliphatic
Hydrocarbon Solvent

This process utilizes a solvent to facilitate the reaction and subsequent purification of the
product through crystallization.

Experimental Protocol:

» Reaction Setup: In a suitable reaction vessel, charge 100 parts by weight of an inert
cycloaliphatic hydrocarbon solvent with a boiling point of at least 75°C.
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o Addition of Dibutyltin Oxide: Add 100 parts by weight of dibutyltin oxide to the solvent.

o Addition of Maleic Anhydride: Add 37.2-42.0 parts by weight (preferably 39.9 parts) of maleic
anhydride to the reaction mixture. The recommended weight ratio of solvent to maleic
anhydride is between 1.5:1 and 12:1 (preferably 2.5:1).

e Reaction Conditions: The mixture is heated to 55-70°C (preferably 60°C). The reaction is
exothermic, and the temperature may rise to 100-110°C. The reaction is typically held at this
temperature for about one hour.

o Crystallization: After the reaction is complete, the mixture is cooled to 15-40°C to induce
crystallization of the dibutyltin maleate product.[5]

« Filtration and Washing: The crystallized product is recovered by filtration. The filter cake is
then washed with the solvent.

e Drying: The isolated product is dried at 50-60°C to yield the final dibutyltin maleate. This
process can achieve a yield of approximately 97.9%.[5]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the solvent-based synthesis of dibutyltin
maleate.
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Caption: Solvent-based synthesis of dibutyltin maleate.

Applications and Safety Considerations

Dibutyltin maleate is primarily used as a heat stabilizer for polyvinyl chloride (PVC) and as a
catalyst in the production of polyurethanes. It is important to note that organotin compounds,
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including dibutyltin maleate, can be hazardous. This compound is classified as toxic and may
cause severe skin burns, eye damage, and may have adverse effects on fertility or the unborn
child.[4] Appropriate safety precautions, including the use of personal protective equipment and
working in a well-ventilated area, are essential when handling this chemical.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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